Cas no 1226435-04-6 (2-(pyrazin-2-yl)-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}-1,3-thiazole-4-carboxamide)

• Product Name: 2-(pyrazin-2-yl)-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}-1,3-thiazole-4-carboxamide
• CAS No: 1226435-04-6
• MF: C₁₇H₁₂N₆O₃S₃
• MW: 444.510578155518
• CID: 6329398
• PubChem ID: 49676462
• Update Time: 2025-05-20

2-(pyrazin-2-yl)-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(pyrazin-2-yl)-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}-1,3-thiazole-4-carboxamide
• VU0521788-1
• 2-(pyrazin-2-yl)-N-(4-(N-(thiazol-2-yl)sulfamoyl)phenyl)thiazole-4-carboxamide
• AKOS024519995
• 2-(pyrazin-2-yl)-N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}-1,3-thiazole-4-carboxamide
• F5828-0109
• 1226435-04-6
• 2-pyrazin-2-yl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]-1,3-thiazole-4-carboxamide

• Inchi： 1S/C17H12N6O3S3/c24-15(14-10-28-16(22-14)13-9-18-5-6-19-13)21-11-1-3-12(4-2-11)29(25,26)23-17-20-7-8-27-17/h1-10H,(H,20,23)(H,21,24)
• InChI Key： FGGPEIDIBPTQOT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1=CSC(C2C=NC=CN=2)=N1)=O)(NC1=NC=CS1)(=O)=O

Computed Properties

• Exact Mass: 444.013
• Monoisotopic Mass: 444.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 192A^2
• XLogP3: 1.6

Additional information on 2-(pyrazin-2-yl)-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}-1,3-thiazole-4-carboxamide

Introduction to Compound CAS No. 1226435-04-6: 2-(pyrazin-2-yl)-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}-1,3-thiazole-4-carboxamide

The compound CAS No. 1226435-04-6, also known as 2-(pyrazin-2-yl)-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}-1,3-thiazole-4-carboxamide, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its intricate molecular architecture, which includes a pyrazine ring, a thiazole moiety, and a sulfamoyl group. These structural features contribute to its unique chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the potential of this compound as a promising candidate in the development of novel therapeutic agents. The presence of the pyrazine ring and thiazole groups within its structure suggests that it may exhibit significant bioactivity, particularly in targeting specific enzymes or receptors involved in various pathological processes. Researchers have explored its ability to modulate enzyme activity, making it a valuable tool in the study of disease mechanisms and potential treatments.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The incorporation of the sulfamoyl group into the molecule is particularly challenging, as it requires careful optimization of reagents and reaction parameters. Despite these challenges, advancements in synthetic chemistry have enabled the successful preparation of this compound on a laboratory scale.

In terms of pharmacological applications, preliminary studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes associated with inflammatory diseases. This has led to further investigations into its potential use as an anti-inflammatory agent. Additionally, its structural versatility has opened avenues for exploring its role in other therapeutic areas, such as oncology and neurodegenerative disorders.

From a materials science perspective, the unique electronic properties of this compound make it an intriguing candidate for applications in organic electronics. The thiazole moiety within its structure contributes to its semiconductor-like behavior, which could be harnessed in the development of advanced electronic devices. Researchers are currently exploring its potential as a component in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs).

The integration of cutting-edge computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure, stability, and reactivity. These findings have been instrumental in guiding experimental efforts and optimizing synthetic strategies for large-scale production.

In conclusion, CAS No. 1226435-04-6 represents a groundbreaking advancement in chemical synthesis and materials science. Its unique structural features and promising bioactivity position it as a key player in the development of novel therapeutic agents and advanced electronic materials. As research continues to unfold, this compound is expected to pave the way for innovative solutions across diverse scientific disciplines.